molecular formula C13H16ClN3O B8301398 4-(1,1-Dimethyl-2-methoxyethyl)amino-2-chloroquinazoline

4-(1,1-Dimethyl-2-methoxyethyl)amino-2-chloroquinazoline

Cat. No. B8301398
M. Wt: 265.74 g/mol
InChI Key: IWPJKNBDNSJUMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1,1-Dimethyl-2-methoxyethyl)amino-2-chloroquinazoline is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1,1-Dimethyl-2-methoxyethyl)amino-2-chloroquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,1-Dimethyl-2-methoxyethyl)amino-2-chloroquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1,1-Dimethyl-2-methoxyethyl)amino-2-chloroquinazoline

Molecular Formula

C13H16ClN3O

Molecular Weight

265.74 g/mol

IUPAC Name

2-chloro-N-(1-methoxy-2-methylpropan-2-yl)quinazolin-4-amine

InChI

InChI=1S/C13H16ClN3O/c1-13(2,8-18-3)17-11-9-6-4-5-7-10(9)15-12(14)16-11/h4-7H,8H2,1-3H3,(H,15,16,17)

InChI Key

IWPJKNBDNSJUMO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC)NC1=NC(=NC2=CC=CC=C21)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,4-dichloroquinazoline (995 mg, 5 mmol), triethylamine (0.7 ml, 5 mmol) and 1,1-dimethyl-2-methoxyethylamine (30 mL, 0.5M methanol sol., 15 mmol) was stood at room temperature for 1 week. The reaction mixture was concentrated and partitioned between ethyl acetate and water. Organic layer was washed with water and brine, dried over MgSO4 and concentrated. The residue was purified on 50 g of silica gel column eluting with 50% ethyl acetate in hexane to obtain the title compound (176 mg) as a white solid.
Quantity
995 mg
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One

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